Cas no 2183-30-4 (2,4-Pentanedione, 3-(1,3-dithiolan-2-ylidene)-)
2183-30-4 structure
Product Name:2,4-Pentanedione, 3-(1,3-dithiolan-2-ylidene)-
CAS No:2183-30-4
MF:C8H10O2S2
MW:202.293799877167
CID:1409197
PubChem ID:1271719
Update Time:2025-04-20
2,4-Pentanedione, 3-(1,3-dithiolan-2-ylidene)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Pentanedione, 3-(1,3-dithiolan-2-ylidene)-
- 3-(1,3-dithiolan-2-ylidene)-2,4-pentanedione
- CHEMBL418407
- 2183-30-4
- AKOS004909303
- DTXSID301259813
-
- Inchi: 1S/C8H10O2S2/c1-5(9)7(6(2)10)8-11-3-4-12-8/h3-4H2,1-2H3
- InChI Key: ICFYGHIYFJTPGM-UHFFFAOYSA-N
- SMILES: S1/C(=C(\C(C)=O)/C(C)=O)/SCC1
Computed Properties
- Exact Mass: 202.0123
- Monoisotopic Mass: 202.01222190g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 84.7Ų
Experimental Properties
- PSA: 34.14
2,4-Pentanedione, 3-(1,3-dithiolan-2-ylidene)- Related Literature
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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